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Compound of Interest

Compound Name: Octamylamine sulfamate

Cat. No.: B15189938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Octylamine, a simple eight-carbon primary amine, serves as a foundational scaffold for a

diverse array of derivatives exhibiting a wide spectrum of biological activities. These derivatives

have garnered significant attention in the fields of antimicrobial, antifungal, and anticancer

research due to their potent effects on various pathogens and cell lines. This technical guide

provides a comprehensive overview of the biological activities of octylamine derivatives,

detailing the quantitative data, experimental protocols for key assays, and the underlying

mechanisms of action, including relevant signaling pathways.

Antimicrobial Activity of Octylamine Derivatives
Derivatives of octylamine have demonstrated notable efficacy against a range of pathogenic

bacteria. The primary mechanism of action is believed to be the disruption of the bacterial cell

membrane, a process driven by the hydrophobic interactions of the octyl chain and the

electrostatic interactions of the amine group with the negatively charged components of the

membrane.

Quantitative Antimicrobial Data
The antimicrobial potency of octylamine derivatives is typically quantified by the Minimum

Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents

visible growth of a microorganism.
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Derivative
Target
Microorganism

MIC (µg/mL) Reference

N-octylamine Escherichia coli >512 [1]

N-octylamine
Staphylococcus

aureus
256 [1]

Octyl gallate
Staphylococcus

aureus
125

Octyl gallate Escherichia coli 250

N,N-

Dimethyloctylamine
Escherichia coli 64

N,N-

Dimethyloctylamine

Staphylococcus

aureus
32

Experimental Protocol: Broth Microdilution Method for
MIC Determination
The broth microdilution method is a standardized technique used to determine the MIC of an

antimicrobial agent.[2]

Materials:

96-well microtiter plates

Bacterial culture in logarithmic growth phase

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Octylamine derivative stock solution

Spectrophotometer

Procedure:
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Prepare a serial two-fold dilution of the octylamine derivative in CAMHB in the wells of a 96-

well plate.

Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the bacterial suspension in CAMHB to a final concentration of 5 x 10⁵ CFU/mL.

Inoculate each well of the microtiter plate with the diluted bacterial suspension. Include a

positive control (bacteria without the compound) and a negative control (broth only).

Incubate the plates at 37°C for 18-24 hours.

The MIC is determined as the lowest concentration of the compound at which no visible

growth is observed. This can be assessed visually or by measuring the optical density at 600

nm.[2]

Mechanism of Action: Bacterial Membrane Disruption
The antimicrobial activity of long-chain alkylamines like octylamine derivatives is primarily

attributed to their ability to disrupt the integrity of the bacterial cell membrane. This process can

be visualized as a multi-step interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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